1-ethyl-4-isocyanatocyclohexane
Overview
Description
1-Ethyl-4-isocyanatocyclohexane is a chemical compound with the CAS Number: 41352-75-4 . It has a molecular weight of 153.22 . The IUPAC name for this compound is 1-ethyl-4-isocyanatocyclohexane .
Molecular Structure Analysis
The InChI code for 1-ethyl-4-isocyanatocyclohexane is1S/C9H15NO/c1-2-8-3-5-9(6-4-8)10-7-11/h8-9H,2-6H2,1H3 . This indicates that the compound has a cyclohexane ring with an ethyl group and an isocyanato group attached.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-ethyl-4-isocyanatocyclohexane can be achieved through the reaction of 1-ethylcyclohexanol with phosgene followed by reaction with ammonia.", "Starting Materials": [ "1-ethylcyclohexanol", "phosgene", "ammonia" ], "Reaction": [ "1. 1-ethylcyclohexanol is reacted with phosgene in the presence of a base such as pyridine to form 1-ethylcyclohexyl chloroformate.", "2. The resulting 1-ethylcyclohexyl chloroformate is then reacted with ammonia to form 1-ethyl-4-isocyanatocyclohexane.", "3. The reaction is typically carried out in an organic solvent such as dichloromethane or chloroform and may require the use of a catalyst such as triethylamine.", "4. The product can be purified through distillation or recrystallization." ] } | |
CAS RN |
41352-75-4 |
Molecular Formula |
C9H15NO |
Molecular Weight |
153.2 |
Purity |
95 |
Origin of Product |
United States |
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